Quinoxalines
Quinoxalines are a class of organic compounds characterized by the quinoxaline ring system, which consists of two fused benzene rings with a nitrogen atom in each. These molecules exhibit diverse structural variations and functional groups, making them versatile for various applications.
Quinoxalines find extensive use as pharmaceuticals due to their ability to act as ligands in coordination chemistry and as potential antifungal agents. They are also employed in the synthesis of dyes and pigments owing to their strong electronic absorption properties. Additionally, these compounds play a significant role in the development of materials science, particularly in conducting polymers and organic semiconductors.
The unique structure of quinoxalines allows them to form stable complexes with metal ions, which can enhance catalytic activity or modulate biological interactions. Their stability and chemical versatility make them valuable intermediates in organic synthesis. Quinoxaline derivatives have shown promise in the treatment of various diseases, including cancer, thanks to their selective binding properties and pharmacological activities.
In summary, quinoxalines are indispensable compounds with broad applications across pharmaceuticals, dyes, pigments, and materials science, highlighting their importance in modern chemistry.

Structure | Chemical Name | CAS | MF |
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Pyrido[2,3-b]quinoxalin-2(1H)-one,1-methyl-, 5-oxide | 82032-74-4 | C12H9N3O2 |
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2-amino-3-(quinoxalin-2-yl)propanoic acid | 92289-91-3 | C11H11N3O2 |
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Quinoxaline,2-methoxy-8-methyl- | 877457-64-2 | C10H10N2O |
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1-Propanone,3-phenyl-1-(2-quinoxalinyl)- | 885275-42-3 | C17H14N2O |
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2(1H)-Quinoxalinethione,4-oxide | 89939-20-8 | C8H6N2OS |
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1H-Cyclopenta[b]quinoxaline, 2,3-dihydro- | 7193-24-0 | C11H10N2 |
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3-(3-Oxo-3,4-dihydroquinoxalin-2-yl)propanoic acid | 7712-28-9 | C11H10N2O3 |
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Acetamide, N-(7-methoxy-5-quinoxalinyl)- | 7403-15-8 | C11H11N3O2 |
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1,3-Propanediamine,N1,N1-diethyl-N3-(7-methoxy-5-quinoxalinyl)- | 7403-19-2 | C16H24N4O |
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2-methyl-6-(trifluoromethyl)quinoxaline | 646512-72-3 | C10H7F3N2 |
Related Literature
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Vinodh Rajendra,Yang Chen,Michael A. Brook Polym. Chem., 2010,1, 312-320
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2. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
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Elnaz Hajizadeh,Ronald G. Larson Soft Matter, 2017,13, 5942-5949
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Yingjie Zhao,Ruomeng Duan,Jianzhang Zhao,Chen Li Chem. Commun., 2018,54, 12329-12332
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